Cas no 890099-05-5 (3-Acetoxy-2',3'-dimethylbenzophenone)

• Product Name: 3-Acetoxy-2',3'-dimethylbenzophenone
• CAS No: 890099-05-5
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 878279
• PubChem ID: 24722984
• Update Time: 2025-05-20

3-Acetoxy-2',3'-dimethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(2,3-dimethylbenzoyl)phenyl] acetate
• 3-Acetoxy-2',3'-dimethylbenzophenone
• 3-(2,3-Dimethylbenzoyl)phenyl acetate
• AKOS016018152
• MFCD07698926
• DTXSID80641677
• 890099-05-5

• MDL： MFCD07698926
• Inchi： 1S/C17H16O3/c1-11-6-4-9-16(12(11)2)17(19)14-7-5-8-15(10-14)20-13(3)18/h4-10H,1-3H3
• InChI Key： OIUCVWIJISSBFS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC(C)=O)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 268.11000
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.45970

Additional information on 3-Acetoxy-2',3'-dimethylbenzophenone

Professional Introduction to 3-Acetoxy-2',3'-dimethylbenzophenone (CAS No. 890099-05-5)

3-Acetoxy-2',3'-dimethylbenzophenone, identified by its Chemical Abstracts Service (CAS) number 890099-05-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its acetoxy and dimethyl substituents on a benzophenone backbone, exhibits unique chemical properties that make it a valuable intermediate in synthetic applications. The structural configuration of 3-acetoxy-2',3'-dimethylbenzophenone imparts both reactivity and stability, making it suitable for a variety of industrial and research purposes.

The benzophenone core of 3-acetoxy-2',3'-dimethylbenzophenone is a well-known scaffold in organic synthesis, frequently utilized in the development of dyes, polymers, and pharmaceuticals. The presence of the acetoxy group at the third position enhances the compound's solubility in polar solvents and facilitates further functionalization through ester hydrolysis or transesterification reactions. Meanwhile, the dimethyl groups at the 2' and 3' positions provide steric hindrance, influencing the compound's electronic properties and reactivity patterns. These structural features make 3-acetoxy-2',3'-dimethylbenzophenone a versatile building block for constructing more complex molecules.

In recent years, 3-acetoxy-2',3'-dimethylbenzophenone has been explored for its potential applications in photodynamic therapy (PDT) and photochemical reactions. The benzophenone moiety is known to absorb light in the UV-visible spectrum, making it an effective photosensitizer when incorporated into drug delivery systems or polymer matrices. Studies have demonstrated that derivatives of benzophenone can generate singlet oxygen upon irradiation, which is a critical species in PDT for destroying cancer cells. The acetoxy group further modulates the photophysical properties of 3-acetoxy-2',3'-dimethylbenzophenone, allowing for fine-tuning of its excited state lifetimes and oxygen yield.

Moreover, the pharmaceutical industry has shown interest in 3-acetoxy-2',3'-dimethylbenzophenone as a precursor for synthesizing novel therapeutic agents. Researchers have leveraged its reactive sites to develop intermediates for nonsteroidal anti-inflammatory drugs (NSAIDs), antifungal agents, and even kinase inhibitors. The dimethyl substitution pattern at the 2' and 3' positions is particularly noteworthy, as it can influence metabolic pathways and binding affinities when incorporated into biologically active molecules. This structural flexibility has opened up new avenues for drug discovery, where 3-acetoxy-2',3'-dimethylbenzophenone serves as a key intermediate in multi-step synthetic routes.

From a materials science perspective, 3-acetoxy-2',3'-dimethylbenzophenone has been investigated for its role in polymer chemistry. Its incorporation into polymeric matrices enhances thermal stability and UV resistance, making it useful in coatings, adhesives, and specialty plastics. The acetoxy group also allows for further cross-linking reactions via esterification or condensation processes, leading to high-performance materials with tailored mechanical properties. Recent advancements in polymer engineering have highlighted the potential of 3-acetoxy-2',3'-dimethylbenzophenone as a monomer or additive to improve the durability and functionality of advanced materials.

The synthesis of 3-acetoxy-2',3'-dimethylbenzophenone typically involves multi-step organic reactions starting from commercially available precursors such as benzoyl chloride or dimethylaniline derivatives. Catalytic methods employing transition metals have been optimized to enhance yield and purity, ensuring that the final product meets stringent quality standards for industrial applications. Advances in green chemistry have also prompted research into more sustainable synthetic routes, reducing waste generation and minimizing hazardous byproducts during production.

In conclusion, 3-acetoxy-2',3'-dimethylbenzophenone (CAS No. 890099-05-5) is a multifaceted compound with broad utility across pharmaceuticals, materials science, and photochemistry. Its unique structural features enable diverse applications, from developing novel therapeutics to enhancing material performance under extreme conditions. As research continues to uncover new possibilities for this compound, its significance in modern science is likely to grow further. The ongoing exploration of its derivatives and synthetic modifications promises to yield innovative solutions to complex challenges in various scientific disciplines.